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Compound of Interest

Compound Name: Permethrinic acid methyl ester

Cat. No.: B108998

Essential Safety and Handling Guide for
Permethrinic Acid Methyl Ester

This guide provides immediate, essential safety and logistical information for handling
Permethrinic acid methyl ester (CAS No. 61898-95-1). It is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices.

Hazard Identification and Classification

Permethrinic acid methyl ester is classified with the following hazards:

Acute toxicity, oral (Category 4): Harmful if swallowed.[1]

Skin corrosion/irritation (Category 2): Causes skin irritation.[1]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3): May
cause respiratory irritation.[1]

Signal Word: Warning
Hazard Statements:

e H302: Harmful if swallowed.[1]
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e H315: Causes skin irritation.[1]
e H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

Storage Conditions

Proper storage is crucial for maintaining the integrity of Permethrinic acid methyl ester.

Form Storage Temperature Duration
Pure -20°C 3 years
4°C 2 years

In solvent -80°C 6 months
-20°C 1 month

Shipping is acceptable at room
temperature for less than 2

weeks.[1]

Operational Plan for Safe Handling

Following a strict operational plan minimizes risks associated with handling Permethrinic acid
methyl ester.

Pre-Operational Checks

o Ventilation: Ensure work is conducted in a well-ventilated area, preferably a chemical fume
hood.[1]

» Emergency Equipment: Confirm that a safety shower and eye wash station are accessible.

[1]

o Personal Protective Equipment (PPE) Inspection: Check that all required PPE is available
and in good condition.
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Required Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure.

Body Part Protection
Safety goggles with side-shields or a face
Eyes/Face )
shield.[1]
Protective gloves (e.g., Nitrile gloves offer good
Hands resistance to bases, oils, and many solvents).[1]
[2]
Impervious clothing, such as a lab coat or
Body chemical-resistant suit, to prevent skin contact.

[1]

Respiratory

A suitable respirator should be used, especially
in cases of inadequate ventilation or when
creating aerosols. A NIOSH-approved respirator
with an organic vapor cartridge may be

appropriate.[1][3]

Handling Procedure

Post-Handling Procedures

Wear all required PPE before handling the substance.[1]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Prevent contact with skin and eyes.[1]

Do not eat, drink, or smoke in the handling area.[1]

Use only in a well-ventilated area or outdoors.[1]

Wash hands thoroughly after handling.[1]

» Take off contaminated clothing and wash it before reuse.[1]
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o Store the chemical in a tightly sealed container in a cool, well-ventilated area, away from
direct sunlight and ignition sources.[1]

o Clean the work area and decontaminate any surfaces that may have come into contact with
the chemical.

Emergency Procedures

In case of accidental exposure, follow these first aid measures:

Exposure Route First Aid Measures

Move the victim to fresh air. If breathing is
Inhalation difficult, provide respiratory support. Seek

immediate medical attention.[1]

Wash the affected area with plenty of soap and
Skin Contact water. Remove contaminated clothing. Seek

medical attention.[1]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) L . . .

do. Continue rinsing. Seek immediate medical

attention.

) Rinse mouth with water. Do NOT induce
Ingestion » ) ] ] )
vomiting. Seek immediate medical attention.[1]

Disposal Plan

Proper disposal is essential to prevent environmental contamination.

o Containment: In case of a spill, absorb the material with a non-combustible absorbent
material (e.g., diatomite, universal binders).[1]

o Collection: Collect the absorbed material and any contaminated soil into a suitable, labeled
container for disposal.

» Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.[1]
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» Disposal: Dispose of the contaminated waste according to federal, state, and local
environmental regulations. Do not allow the product to enter drains or water courses.[1]

Visual Workflows

The following diagrams illustrate the key steps for safe handling and disposal.
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Safe Handling Workflow for Permethrinic Acid Methyl Ester

Preparation

Ensure Adequate Ventilation

l

Verify Emergency Equipment Access

l

Inspect and Don PPE

Handling

Avoid Inhalation and Contact

l

No Eating, Drinking, or Smoking

l

Wash Hands After Handling

Post-Handling

Remove and Decontaminate PPE

l

Store Chemical Properly

l

Clean and Decontaminate Work Area
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Disposal Plan for Permethrinic Acid Methyl Ester

Accidental Spill or Leak

Conta&ment

Absorb with Inert Material

Collection & Decontamination

Collect Waste in Labeled Container

'

Decontaminate Surfaces with Alcohol

Final Disposal

Dispose According to Regulations

'

Prevent Entry into Drains/Waterways

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling
Permethrinic acid methyl ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108998#personal-protective-equipment-for-handling-
permethrinic-acid-methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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